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Compound of Interest

Compound Name: 3-Iodo-4-methoxybenzoic acid

Cat. No.: B185467 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 3-Iodo-4-methoxybenzoic acid. Adherence to

these procedures is essential for ensuring personal safety and proper disposal.

Chemical and Physical Properties

Property Value

CAS Number 68507-19-7

Molecular Formula C8H7IO3

Molecular Weight 278.04 g/mol

Appearance Solid

Melting Point 239 - 243 °C

Hazard Identification and Classification
3-Iodo-4-methoxybenzoic acid is classified with the following hazards:

Skin Irritation (Category 2)[1]

Serious Eye Irritation (Category 2)[1]
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Specific target organ toxicity — single exposure (Category 3), Respiratory system[1]

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the required PPE for handling 3-Iodo-4-methoxybenzoic acid.
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Body Part Required PPE
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves

should be used. Always

inspect gloves for integrity

before use and employ proper

removal techniques to avoid

skin contact.[2][3]

Eyes/Face

Safety glasses with side

shields or Goggles, Face

shield

Provides protection against

dust particles and splashes. A

face shield offers an additional

layer of protection for the

entire face.[4]

Respiratory NIOSH-approved respirator

A P95 or P1 particle respirator

is recommended for nuisance

exposures. For higher-level

protection, a respirator with

OV/AG/P99 (US) or ABEK-P2

(EU) cartridges should be

used, especially where dust

formation is likely.[3][5]

Body Laboratory coat

A flame-retardant lab coat

should be worn to protect

against splashes and spills.[6]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for minimizing risk and environmental

impact.

Step-by-Step Handling Procedure
Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[2][6]
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Ensure all necessary PPE is readily available and in good condition.[6]

Have an emergency eyewash station and safety shower in close proximity.

Handling:

Avoid the formation of dust and aerosols.[2][5]

Use appropriate tools, such as spatulas, for transferring the solid.

If preparing a solution, add the solid to the solvent slowly.

Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed when not in use.[2]

Recommended storage is under an inert gas.[2]

Emergency Procedures
Exposure Route Immediate Action

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, seek medical attention.[1][2]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

medical attention.[1][2]

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek medical attention if symptoms occur.[1][2]

Ingestion

Clean the mouth with water and drink plenty of

water afterward. Do not induce vomiting. Seek

medical attention if symptoms occur.[1][2]
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Disposal Plan
Waste Collection:

Collect all waste material, including contaminated PPE, in a designated and properly

labeled hazardous waste container.

Do not mix with other waste streams.

Disposal:

Dispose of the chemical waste through a licensed professional waste disposal service.[5]

Follow all local, state, and federal regulations for hazardous waste disposal.

Contaminated packaging should be treated as unused product for disposal purposes.[5]

Experimental Workflow and Safety Protocol
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Workflow for Handling 3-Iodo-4-methoxybenzoic Acid
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Caption: Logical workflow for the safe handling and disposal of 3-Iodo-4-methoxybenzoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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